5-(Bromomethyl)-2-methoxy-1-(trifluoromethyl)naphthalene

• CAS No.: 88245-14-1
• Molecular Formula: C13H10BrF3O
• Molecular Weight: 319.12 g/mol
• IUPAC Name: 5-(bromomethyl)-2-methoxy-1-(trifluoromethyl)naphthalene
• InChI: InChI=1S/C13H10BrF3O/c1-18-11-6-5-9-8(7-14)3-2-4-10(9)12(11)13(15,16)17/h2-6H,7H2,1H3
• InChI Key: JJLSFMOHFLWILT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC(=C2C=C1)CBr)C(F)(F)F

Description

5-(Bromomethyl)-2-methoxy-1-(trifluoromethyl)naphthalene is a useful research compound. Its molecular formula is C13H10BrF3O and its molecular weight is 319.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-methoxy-5-methyl-1-(trifluoromethyl)naphthalene (1.2 g, 5.0 mmol), N-bromosuccinimide (1.07 g, 6.0 mmol) and benzoyl peroxide (20-30 mg) in carbon tetrachloride (10 mL) was heated at reflux for 1.5 hr. The residual solid in the reaction mixture was removed by filration, and the collected solid on the filter was washed with methylene chloride. The combined filtrates were washed with water, dried (MgSO4) and evaporated to give 1.7 g of 5-(bromomethyl)-1-(trifluoromethyl)-2-methoxynaphthalene (IX, R=CH3 and R1 =CH2Br) which was used in the next step without purification. Crystallization of a sample from hexane furnished pure 5-(bromomethyl)-1-trifluoromethyl-2-methoxynaphthalene having mp 97°-99° C.; nmr (CDCl3) δ 3.95 (s, 3H), 4.85 (s, 2H), 7.7 (m, 5H); ir (CHCl3) 1265, 1125 cm-1 ; uvλmax (MeOH) 339 nm (ε 3,510), 326 (3,280), 300 (7,230), 288 (7,150), 229 (44,150); Anal Calcd for C13H10BrF3O: C, 48.93% H, 3.16%; Found: C, 48.88% H, 3.14%.